Cas no 2137477-25-7 (5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol)
5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2137477-25-7
- EN300-1159202
- 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol
- 5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol
-
- Inchi: 1S/C10H21NO2/c1-2-3-8-4-5-10(11,7-12)6-9(8)13/h8-9,12-13H,2-7,11H2,1H3
- InChI Key: QNYMMQGJKWGSGI-UHFFFAOYSA-N
- SMILES: OC1CC(CO)(CCC1CCC)N
Computed Properties
- Exact Mass: 187.157228913g/mol
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.5Ų
5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159202-1.0g |
5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol |
2137477-25-7 | 1g |
$0.0 | 2023-06-08 |
5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol
Introduction to 5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol (CAS No. 2137477-25-7)
5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol, identified by the CAS number 2137477-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclohexane backbone substituted with an amino group, a hydroxymethyl group, and an isopropyl side chain, exhibits a structural complexity that makes it a valuable candidate for further exploration in drug discovery and molecular design.
The structural motif of 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol positions it as a potential intermediate in the synthesis of more complex pharmacophores. The presence of both primary and secondary amine functionalities provides multiple points for chemical modification, enabling the development of derivatives with tailored biological activities. Such structural features are often exploited in medicinal chemistry to modulate solubility, metabolic stability, and target interactions.
In recent years, there has been growing interest in the development of novel scaffolds that incorporate cyclohexane derivatives due to their favorable pharmacokinetic properties and inherent biological relevance. The compound in question, with its unique substitution pattern, aligns well with this trend. Preliminary studies have suggested that derivatives of this class may exhibit promising activities in areas such as enzyme inhibition and receptor binding.
The hydroxymethyl group attached to the cyclohexane ring introduces a polar characteristic to the molecule, which can enhance its solubility in aqueous environments—a critical factor for oral bioavailability and intravenous administration. Additionally, the isopropyl substituent at the 2-position adds steric bulk, which can influence binding affinity and selectivity when interacting with biological targets. These features make 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol a compelling candidate for further investigation.
Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding modes of this compound to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. These virtual screening approaches have identified several promising lead structures derived from 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol, which are now undergoing experimental validation.
The synthesis of 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and enantiopurity. However, recent methodological developments in asymmetric synthesis have provided new tools for constructing chiral centers efficiently. These advancements may facilitate the scalable production of this compound for further preclinical and clinical studies.
In the context of drug discovery, the exploration of natural product-inspired scaffolds has yielded numerous successful candidates. The structural framework of 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol bears resemblance to certain metabolites found in microbial ecosystems. By leveraging natural product derivatives as starting points, researchers can harness biologically optimized structures for therapeutic applications. This approach aligns with the growing emphasis on green chemistry and sustainable drug development practices.
The potential applications of 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol extend beyond traditional small-molecule drug discovery. Its unique structural features make it a suitable candidate for developing novel biomaterials or functional molecules used in biotechnology applications. For instance, derivatives of this compound could be engineered to serve as ligands in biosensors or as building blocks for polymer-based drug delivery systems.
Ongoing research efforts are focused on expanding the chemical space explored by this class of compounds. By employing combinatorial chemistry and high-throughput screening techniques, libraries of analogs can be rapidly generated and tested for biological activity. Such high-throughput approaches are essential for identifying lead compounds with optimized properties before proceeding to more resource-intensive preclinical testing.
The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like 5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol must undergo comprehensive characterization before entering clinical trials. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography play a crucial role in confirming molecular structure and purity standards required for regulatory submissions.
In conclusion,5-amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol (CAS No. 2137477-25-7) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. With continued advancements in synthetic methodologies and computational biology,this compound holds promise as a key intermediate or lead structure in future drug discovery initiatives.
2137477-25-7 (5-Amino-5-(hydroxymethyl)-2-propylcyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)